Cas no 2225175-37-9 (4-(2-Chloropyrimidin-4-yl)thiophene-2-boronic acid)

• Product Name: 4-(2-Chloropyrimidin-4-yl)thiophene-2-boronic acid
• CAS No: 2225175-37-9
• MF: C₈H₆BClN₂O₂S
• MW: 240.47
• CID: 5144412
• PubChem ID: 133554803
• Update Time: 2025-06-11

4-(2-Chloropyrimidin-4-yl)thiophene-2-boronic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Chloropyrimidin-4-yl)thiophene-2-boronic acid
• (4-(2-Chloropyrimidin-4-yl)thiophen-2-yl)boronic acid
• 2225175-37-9

• Inchi： 1S/C8H6BClN2O2S/c10-8-11-2-1-6(12-8)5-3-7(9(13)14)15-4-5/h1-4,13-14H
• InChI Key： XLUQMXJFDOXIHK-UHFFFAOYSA-N
• SMILES： B(C1SC=C(C2C=CN=C(Cl)N=2)C=1)(O)O

Computed Properties

• Exact Mass: 239.9931565g/mol
• Monoisotopic Mass: 239.9931565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.5Ų

Additional information on 4-(2-Chloropyrimidin-4-yl)thiophene-2-boronic acid

Introduction to 4-(2-Chloropyrimidin-4-yl)thiophene-2-boronic acid (CAS No. 2225175-37-9)

4-(2-Chloropyrimidin-4-yl)thiophene-2-boronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical and materials science due to its unique structural properties and versatile applications. This compound, identified by the CAS number CAS No. 2225175-37-9, is a key intermediate in the synthesis of various high-value molecules, particularly in the development of novel therapeutic agents and advanced materials.

The molecular structure of 4-(2-Chloropyrimidin-4-yl)thiophene-2-boronic acid consists of a thiophene ring connected to a boronic acid functional group, with a 2-chloropyrimidine moiety attached at the 4-position of the thiophene ring. This configuration imparts distinct reactivity and binding capabilities, making it a valuable building block for medicinal chemists and materials scientists.

In recent years, there has been a surge in research focused on the applications of boronic acids in drug discovery and development. Boronic acids are known for their ability to form reversible covalent bonds with various biological targets, including enzymes and receptors. This property has made them indispensable in the design of targeted therapies and precision medicine approaches. The presence of the boronic acid group in 4-(2-Chloropyrimidin-4-yl)thiophene-2-boronic acid enhances its potential as a pharmacophore, enabling interactions with biological systems that can lead to the development of innovative treatments for a wide range of diseases.

The 2-chloropyrimidin-4-yl substituent further contributes to the compound's functionality by providing a site for further chemical modification. Pyrimidine derivatives are well-documented for their role in various biological processes, and incorporating them into drug candidates can enhance binding affinity and selectivity. This makes 4-(2-Chloropyrimidin-4-yl)thiophene-2-boronic acid a promising candidate for use in the synthesis of small-molecule inhibitors and activators.

One of the most notable applications of this compound is in the field of Suzuki-Miyaura cross-coupling reactions, a palladium-catalyzed reaction that is widely used in organic synthesis. The boronic acid group serves as an excellent coupling partner, allowing for the formation of carbon-carbon bonds under mild conditions. This reaction has been instrumental in constructing complex molecular architectures, including those found in natural products and drug candidates.

The pharmaceutical industry has been particularly interested in leveraging the reactivity of boronic acids to develop novel therapeutic agents. For instance, compounds containing boronic acid groups have shown promise in the treatment of diseases such as cancer, inflammation, and infectious disorders. The ability of boronic acids to interact with biological targets in a specific manner has led to the discovery of several drugs that have entered clinical trials or have been approved for use.

In materials science, 4-(2-Chloropyrimidin-4-yl)thiophene-2-boronic acid has been explored for its potential applications in organic electronics and nanotechnology. Boron-containing heterocycles are known for their electron-deficient properties, which can be advantageous in designing materials with enhanced charge transport capabilities. These properties make them suitable for use in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other electronic devices.

The synthesis of 4-(2-Chloropyrimidin-4-yl)thiophene-2-boronic acid involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that researchers can obtain high-quality material for their studies. These synthetic strategies often involve protecting group chemistry, transition metal catalysis, and careful purification techniques.

The growing interest in this compound has also spurred research into its derivatives and analogs. By modifying different parts of the molecular structure, scientists can explore new chemical spaces and discover compounds with enhanced properties. This approach has led to the identification of several novel boronic acid derivatives with potential therapeutic applications.

In conclusion, 4-(2-Chloropyrimidin-4-yl)thiophene-2-boronic acid (CAS No. 2225175-37-9) is a versatile compound with significant implications in pharmaceuticals and materials science. Its unique structural features make it an invaluable tool for synthetic chemists, enabling the creation of complex molecules with diverse applications. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics and advanced materials.